
"Perfluorononylethyl Stearyl Dimethicone"
regulatory status under REACH and other

frameworks

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Perfluorononylethyl Stearyl

Dimethicone

Cat. No.: B3338292 Get Quote

Perfluorononylethyl Stearyl Dimethicone: A
Technical Guide to its Regulatory Landscape
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the regulatory status, toxicological

profile, and environmental considerations for Perfluorononylethyl Stearyl Dimethicone (CAS

No. 882878-48-0). This document is intended to inform researchers, scientists, and

professionals in the drug development and cosmetic industries about the current understanding

and regulatory landscape surrounding this substance.

Introduction
Perfluorononylethyl Stearyl Dimethicone is a silicone polymer that belongs to the broad

class of per- and polyfluoroalkyl substances (PFAS).[1][2] Its unique chemical structure,

combining a dimethicone backbone with perfluoroalkyl and stearyl groups, imparts desirable

properties such as film-forming, water resistance, and enhanced spreadability.[1]

Consequently, it has found use as a skin-conditioning agent in various cosmetic products.[3][4]

However, its classification as a PFAS has brought it under intense regulatory scrutiny due to
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concerns about the persistence, bioaccumulation, and potential toxicity associated with this

class of chemicals.

Regulatory Status
The regulatory landscape for Perfluorononylethyl Stearyl Dimethicone is rapidly evolving,

driven by a global effort to manage the risks associated with PFAS.

European Union: REACH and POPs Regulations
Under the European Union's comprehensive chemical regulations, Perfluorononylethyl
Stearyl Dimethicone is subject to significant restrictions. A recent pilot project conducted by

the European Chemicals Agency (ECHA) between November 2023 and April 2024 identified

Perfluorononylethyl Stearyl Dimethicone in cosmetic products, noting that the substance is

restricted under both the Registration, Evaluation, Authorisation and Restriction of Chemicals

(REACH) Regulation and the Persistent Organic Pollutants (POPs) Regulation.[5]

The substance's restriction stems from its characteristics as a persistent, bioaccumulative, and

toxic (PBT) substance, or a very persistent and very bioaccumulative (vPvB) substance.[5] A

critical concern is its potential to degrade into perfluorooctanoic acid (PFOA), a well-studied

PFAS with known reproductive toxicity and suspected carcinogenic properties.[5] The presence

of such restricted substances in consumer products is a compliance issue, and enforcement

actions are being taken to remove non-compliant products from the market.[5]

Other Regulatory Frameworks
While specific regulations for Perfluorononylethyl Stearyl Dimethicone are most clearly

defined in the EU, other jurisdictions are also increasing their oversight of PFAS as a class. In

the United States, for example, there is growing federal and state-level legislation to restrict the

use of PFAS in consumer products, including cosmetics. Organizations such as the

Environmental Working Group (EWG) have highlighted concerns about PFAS in personal care

products, including potential links to cancer, endocrine disruption, and reproductive harm.[6]

Physicochemical Properties
A comprehensive toxicological and environmental risk assessment requires an understanding

of the substance's physical and chemical properties. While detailed experimental data for
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Perfluorononylethyl Stearyl Dimethicone is not readily available in the public domain, some

general properties can be inferred from its chemical structure and information on similar

substances.

Property Value Source

CAS Number 882878-48-0 [7]

Molecular Formula C39H71F19O4Si5 [8]

Molecular Weight 1105.4 g/mol [8]

Physical State
Liquid or solid at room

temperature
[7]

Solubility in Water Insoluble [7][9]

Stability Stable under normal conditions [9]

Note: The table summarizes available data. A full experimental characterization of the

substance's properties is not publicly available.

Toxicological Profile
Specific toxicological data for Perfluorononylethyl Stearyl Dimethicone is limited. Much of

the concern is extrapolated from the known hazards of PFAS as a class and its degradation

product, PFOA.
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Endpoint Result/Concern Source/Comment

Acute Oral Toxicity
Not determined for this specific

substance.

For Dimethicone, the acute

oral LD50 in rats is >2000

mg/kg bw.[10][11]

Acute Dermal Toxicity
Not determined for this specific

substance.

For Dimethicone, the acute

dermal LD50 in rabbits is

>2000 mg/kg bw.[10][11]

Skin Irritation/Corrosion

Expected to have low irritation

potential based on general

properties of dimethicones.

A safety data sheet for a

related stearyl dimethicone

product indicates it is not

classified for skin irritation.[10]

Eye Irritation/Corrosion
Expected to have low irritation

potential.

A safety data sheet for a

related stearyl dimethicone

product indicates it is not

classified for eye irritation.[10]

Sensitization Data not available.

Repeated Dose Toxicity
Not determined for this specific

substance.

PFOA is associated with liver

and kidney toxicity.[12]

Genotoxicity
Not determined for this specific

substance.

Dimethicone was negative in

genotoxicity assays.[9]

Carcinogenicity
Not determined for this specific

substance.

PFOA is a suspected

carcinogen.[5]

Reproductive Toxicity
Not determined for this specific

substance.

PFOA is a known reproductive

toxicant.[5]

Endocrine Disruption
High concern due to its PFAS

nature.

PFAS are known endocrine

disruptors, potentially affecting

estrogen, androgen, and

thyroid hormone pathways.[12]

[13]
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Disclaimer: This table is based on data for related substances and general knowledge of PFAS.

The toxicological profile of Perfluorononylethyl Stearyl Dimethicone has not been fully

elucidated through specific studies.

Environmental Fate and Ecotoxicity
The environmental behavior of Perfluorononylethyl Stearyl Dimethicone is a significant

concern due to the persistence of the perfluoroalkyl moiety.

Endpoint Result/Concern Source/Comment

Persistence
Expected to be highly

persistent in the environment.

The carbon-fluorine bond is

extremely strong, making

PFAS resistant to degradation.

[14]

Bioaccumulation
High potential for

bioaccumulation.

PFAS, particularly long-chain

ones, are known to

accumulate in living

organisms.[6]

Mobility

Expected to be immobile in soil

due to its silicone structure, but

degradation products may be

mobile.

The dimethicone portion

suggests low water solubility

and mobility, but PFOA is

mobile in water.

Aquatic Toxicity
Data not available for this

specific substance.

Some cyclic siloxanes have

been shown to be toxic to

aquatic life.[6][15]

Note: The environmental fate and ecotoxicity of Perfluorononylethyl Stearyl Dimethicone
require further investigation through specific experimental studies.

Experimental Protocols
Detailed experimental protocols for the safety and environmental assessment of

Perfluorononylethyl Stearyl Dimethicone are not publicly available. However, standardized

testing methods, such as those established by the Organisation for Economic Co-operation
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and Development (OECD), would be applicable.[16][17] These guidelines provide a framework

for evaluating the physicochemical properties, toxicity, and environmental fate of chemical

substances.

Workflow for Physicochemical and Toxicological
Assessment

Physicochemical Characterization

Toxicological Evaluation

Ecotoxicological & Environmental Fate Assessment

Molecular Weight & Formula

Acute Oral Toxicity (OECD 423)

Physical State Water Solubility (OECD 105) Vapor Pressure (OECD 104) Partition Coefficient (OECD 107/117)

Ready Biodegradability (OECD 301)

Acute Dermal Toxicity (OECD 402) Skin Irritation (OECD 439) Eye Irritation (OECD 492) Skin Sensitization (OECD 442D/E) Repeated Dose Toxicity (OECD 407/408) Genotoxicity (OECD 471, 487) Reproductive/Developmental Toxicity (OECD 414, 421)

Bioaccumulation in Fish (OECD 305) Acute Toxicity to Fish (OECD 203) Acute Toxicity to Daphnia (OECD 202) Alga Growth Inhibition (OECD 201)

Click to download full resolution via product page

Caption: Standard OECD testing workflow for chemical safety assessment.

Signaling Pathways and Mechanisms of Toxicity
While the specific molecular mechanisms of Perfluorononylethyl Stearyl Dimethicone are

not well-defined, the endocrine-disrupting potential of its degradation product, PFOA, and other

PFAS has been studied. PFAS can interfere with multiple signaling pathways, primarily through

interactions with nuclear receptors.

Potential Endocrine Disruption Pathways by PFAS
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Caption: Potential mechanisms of endocrine disruption by PFAS.

PFAS like PFOA can act as agonists for Peroxisome Proliferator-Activated Receptors (PPARs),

which are involved in lipid metabolism.[18] They can also interact with estrogen and androgen

receptors, potentially leading to hormonal imbalances and reproductive and developmental

issues.[1][14]

Conclusion
Perfluorononylethyl Stearyl Dimethicone is a substance of significant regulatory concern

due to its classification as a PFAS. Its use in cosmetics is restricted in the European Union

under both REACH and POPs regulations, primarily due to its persistence, potential for

bioaccumulation, and the toxicity of its degradation products. While specific toxicological and

ecotoxicological data for this compound are scarce, the known hazards of the broader PFAS

class warrant a precautionary approach. For researchers and developers, it is crucial to be
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aware of the evolving regulatory landscape and to consider safer, more sustainable alternatives

in product formulation. Further research is needed to fully characterize the human health and

environmental risks of Perfluorononylethyl Stearyl Dimethicone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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